Cas no 1784302-84-6 (2,2-Difluoro-1-methyl-cyclopentylamine)

• Product Name: 2,2-Difluoro-1-methyl-cyclopentylamine
• CAS No: 1784302-84-6
• MF: C₆H₁₁F₂N
• MW: 135.15504860878
• CID: 5565082
• PubChem ID: 105427844
• Update Time: 2025-05-22

2,2-Difluoro-1-methyl-cyclopentylamine Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-1-methyl-cyclopentylamine

• Inchi： 1S/C6H11F2N/c1-5(9)3-2-4-6(5,7)8/h2-4,9H2,1H3
• InChI Key： HKEHQKFSSKKGAX-UHFFFAOYSA-N
• SMILES： CC1(CCCC1(F)F)N

Additional information on 2,2-Difluoro-1-methyl-cyclopentylamine

2,2-Difluoro-1-methyl-cyclopentylamine (CAS No. 1784302-84-6): A Comprehensive Overview

2,2-Difluoro-1-methyl-cyclopentylamine (CAS No. 1784302-84-6) is a fluorinated cyclopentylamine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated amines, which are known for their unique physicochemical properties and broad applications. The presence of two fluorine atoms at the 2-position and a methyl group at the 1-position of the cyclopentane ring imparts distinct characteristics to this molecule, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2,2-Difluoro-1-methyl-cyclopentylamine features a five-membered ring with fluorine substituents, which enhances its stability and reactivity in various chemical transformations. This compound is particularly notable for its potential role in the development of bioactive molecules, including drug candidates and agrochemicals. Researchers have explored its utility in asymmetric synthesis and catalysis, where its stereochemical properties can be leveraged to achieve high enantioselectivity.

One of the key advantages of 2,2-Difluoro-1-methyl-cyclopentylamine is its versatility in medicinal chemistry. Fluorinated compounds are increasingly sought after due to their ability to improve the metabolic stability and bioavailability of pharmaceuticals. The difluoromethyl group in this molecule can mimic the behavior of hydroxyl or carbonyl groups, making it a valuable building block for drug design. Recent studies have highlighted its potential in the synthesis of kinase inhibitors and GPCR modulators, which are critical targets in modern drug discovery.

In addition to its pharmaceutical applications, 2,2-Difluoro-1-methyl-cyclopentylamine has found use in agrochemical research. The incorporation of fluorine atoms into pesticide molecules often enhances their efficacy and environmental stability. This compound has been investigated as a precursor for herbicides and fungicides, where its unique structural features contribute to improved target specificity and reduced toxicity.

The synthesis of 2,2-Difluoro-1-methyl-cyclopentylamine typically involves multi-step organic reactions, including fluorination and amination processes. Advanced techniques such as transition metal catalysis and organocatalysis have been employed to achieve high yields and selectivity. Researchers are also exploring greener synthetic routes to minimize environmental impact, aligning with the growing demand for sustainable chemistry practices.

From a commercial perspective, the demand for 2,2-Difluoro-1-methyl-cyclopentylamine is expected to rise, driven by its applications in pharmaceutical intermediates and agrochemicals. Market analysts predict steady growth in the fluorinated compounds sector, with this molecule playing a pivotal role. Companies specializing in custom synthesis and fine chemicals are actively investing in scalable production methods to meet the needs of research and industrial clients.

Safety and handling of 2,2-Difluoro-1-methyl-cyclopentylamine require standard laboratory precautions. While it is not classified as a hazardous material, proper storage conditions—such as keeping it in a cool, dry place away from light—are recommended to maintain its stability. Researchers should consult the material safety data sheet (MSDS) for detailed guidelines on handling and disposal.

In summary, 2,2-Difluoro-1-methyl-cyclopentylamine (CAS No. 1784302-84-6) is a promising compound with diverse applications in drug discovery and agrochemical development. Its unique structural features, combined with the growing interest in fluorinated building blocks, position it as a valuable asset in synthetic chemistry. As research continues to uncover new uses for this molecule, its importance in the chemical industry is likely to expand further.